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An In-depth Technical Guide to the Core Chemical Properties of ATTO 633 Dye

Introduction
ATTO 633 is a fluorescent dye belonging to a new generation of labels for the red spectral

region.[1][2][3][4][5] It is characterized by its strong absorption, high fluorescence quantum

yield, and exceptional photostability.[1][2][3][4][5][6] These properties make ATTO 633 highly

suitable for a range of applications in the life sciences, including fluorescence microscopy, flow

cytometry, and single-molecule detection.[1][2][7][8] The dye is moderately hydrophilic and

becomes cationic upon conjugation to a substrate, carrying a net positive charge of +1.[1][2][6]

A key feature of ATTO 633 is the stability of its fluorescence over a broad pH range, from 2 to

11.[1][2][3][6]

Core Chemical and Physical Properties
The quantitative data for ATTO 633's properties are summarized in the tables below.

Table 1: Optical Properties
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Property Value Source

Excitation Maximum (λabs) 629 nm - 630 nm [1][2][5][6][9][10]

Emission Maximum (λem) 651 nm - 657 nm [1][2][4][5][9][10]

Molar Extinction Coefficient

(εmax)
1.3 x 105 M-1cm-1 [1][2][4][5][10]

Fluorescence Quantum Yield

(ηfl)
0.64 [1][2][5][10]

Fluorescence Lifetime (τfl) 3.2 ns - 3.3 ns [1][2][5][10]

Recommended Laser Line
633 nm (He:Ne) or 635 nm

(Diode)
[2][6][7][8]

Table 2: Physical and Chemical Characteristics
Property Value Source

Charge (post-conjugation) +1 (Cationic) [1][2][3][4][5][6][11]

pH Stability Range 2 - 11 [1][2][3][4][5][6]

Hydrophilicity Moderately Hydrophilic [1][2][5][6][7][8]

Solubility
Good in polar solvents (e.g.,

DMF, DMSO)
[4][5][10][11]

Storage
Store at ≤ -20°C, protected

from moisture and light.
[3][4][5]

Table 3: Molecular Weights of Common Derivatives
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Derivative Molecular Weight ( g/mol ) Source

Carboxy (Free Acid) 652 [3][4][5][10]

NHS-ester 749 [4][5][12]

Maleimide 774 [4][5][12]

Amine 707 - 822 [4][5]

Azide 670.28 - 866 [4][5][11]

Alkyne 689 - 703 [4][5]

Iodoacetamide 875 - 876 [4][5]

Phalloidin 1434 - 1436 [4][5]

Biotin 962 - 963 [4][5]

Experimental Protocols
Detailed methodologies for common labeling experiments are provided below. These protocols

are intended as a starting point and may require optimization for specific proteins or

biomolecules.

Protocol for Labeling Proteins with ATTO 633 NHS-ester
This protocol is designed for labeling primary amine groups (e.g., on lysine residues) in

proteins.

Required Materials:

Protein solution (2-10 mg/mL in amine-free buffer).

ATTO 633 NHS-ester.

Anhydrous, amine-free DMSO or DMF.

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3.[12][13] If the protein is in a buffer like

PBS, the pH can be adjusted by adding 1 part of 0.2 M sodium bicarbonate (pH 9.0) to 20
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parts of the protein solution in PBS.[12]

Purification column (e.g., Sephadex G-25).[12]

Procedure:

Prepare Protein Solution: Dissolve the protein in the labeling buffer at a concentration of 2-10

mg/mL.[14] Ensure the solution is free of amine-containing substances like Tris or glycine.

[12][13] If necessary, dialyze the protein against 1X PBS (pH 7.2-7.4) and then adjust the pH.

[15]

Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 633 NHS-ester in

anhydrous DMSO or DMF to a concentration of 1-2 mg/mL or 10 mM.[13][15] This solution is

sensitive to hydrolysis and should be used promptly.[4][5][12]

Conjugation Reaction: Add a molar excess of the reactive dye solution to the protein

solution. A starting point is a 2-fold molar excess of dye to protein.[13] The optimal dye-to-

protein ratio can vary and should be determined empirically.[6][13][15]

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, with gentle

stirring and protected from light.[13][14] The reaction is often complete within 5-10 minutes.

[12]

Purification: Separate the labeled protein conjugate from the unreacted free dye using a gel

filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS (pH 7.4).[12] The first

colored, fluorescent band to elute will be the dye-protein conjugate.[12]

Protocol for Labeling Proteins with ATTO 633 Maleimide
This protocol targets free sulfhydryl (thiol) groups, such as those on cysteine residues.

Required Materials:

Protein solution (1-5 mg/mL).

ATTO 633 Maleimide.

Anhydrous, amine-free DMSO or DMF.
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Reaction Buffer: PBS, pH 7.0-7.5.[16][17]

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for reducing disulfide bonds.

Purification column (e.g., Sephadex G-25).[6][16]

Procedure:

Prepare Protein Solution: Dissolve the protein in degassed reaction buffer. If the protein

contains disulfide bonds that need to be labeled, reduce them first by adding an excess of a

reducing agent like TCEP and incubating for 20-30 minutes at room temperature.[17]

Prepare Dye Stock Solution: Immediately before use, dissolve ATTO 633 Maleimide in

anhydrous DMSO or DMF to a concentration of 1 mg/mL.[12][16]

Conjugation Reaction: Add a 10- to 20-fold molar excess of the dye solution to the protein

solution.[17] The optimal ratio may vary.

Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C,

protected from light.[17]

Purification: Purify the conjugate from the free dye using a gel filtration column as described

in the NHS-ester protocol.[6][16]

Mandatory Visualizations
Diagram 1: Experimental Workflow for NHS-Ester
Labeling
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Caption: Workflow for labeling protein primary amines with ATTO 633 NHS-ester.

Diagram 2: Experimental Workflow for Maleimide
Labeling
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Caption: Workflow for labeling protein sulfhydryl groups with ATTO 633 Maleimide.

Diagram 3: ATTO 633 Properties and Applications
Relationship
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pH Insensitive (2-11)

Fluorescence In-Situ
Hybridization (FISH)

Enables Diverse Conditions

Click to download full resolution via product page

Caption: Relationship between ATTO 633's core properties and its primary applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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